Cas no 503862-27-9 (Ethanesulfinyl chloride, 2-ethoxy-)

• Product Name: Ethanesulfinyl chloride, 2-ethoxy-
• CAS No: 503862-27-9
• MF: C₄H₉ClO₂S
• MW: 156.631059408188
• CID: 5835856
• PubChem ID: 131007675
• Update Time: 2025-06-03

Ethanesulfinyl chloride, 2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfinyl chloride, 2-ethoxy-
• EN300-732254
• 2-Ethoxyethane-1-sulfinyl chloride
• 2-Ethoxyethane-1-sulfinylchloride
• 503862-27-9

• Inchi： 1S/C4H9ClO2S/c1-2-7-3-4-8(5)6/h2-4H2,1H3
• InChI Key： CIRLPKXOKHJGFH-UHFFFAOYSA-N
• SMILES： C(S(Cl)=O)COCC

Computed Properties

• Exact Mass: 156.0011784g/mol
• Monoisotopic Mass: 156.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 241.9±42.0 °C(Predicted)

Additional information on Ethanesulfinyl chloride, 2-ethoxy-

Exploring the Properties and Applications of Ethanesulfinyl chloride, 2-ethoxy- (CAS No. 503862-27-9)

In the realm of organic synthesis and specialty chemicals, Ethanesulfinyl chloride, 2-ethoxy- (CAS No. 503862-27-9) has garnered significant attention due to its unique structural features and versatile reactivity. This compound, often referred to by its systematic name or CAS number, is a valuable intermediate in the preparation of various sulfoxide derivatives. Its molecular structure, characterized by an ethoxy group and a sulfinyl chloride moiety, enables it to participate in a wide range of chemical transformations, making it a sought-after reagent in pharmaceutical and agrochemical research.

One of the key reasons for the growing interest in Ethanesulfinyl chloride, 2-ethoxy- is its role in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to construct sulfoxide-containing compounds, which are prevalent in many FDA-approved drugs. The sulfinyl group in this compound acts as a chiral auxiliary, facilitating the creation of enantiomerically pure substances—a critical requirement in modern drug development. This aligns with the current industry focus on green chemistry and stereoselective synthesis, topics frequently searched by professionals in the field.

From an industrial perspective, the demand for CAS No. 503862-27-9 has risen in tandem with advancements in catalysis and process optimization. Companies specializing in fine chemicals often inquire about scalable production methods for this compound, reflecting its commercial relevance. Recent discussions in scientific forums have highlighted its potential in cross-coupling reactions, a hot topic in organic chemistry circles. These reactions are pivotal for constructing complex molecular architectures, a recurring theme in patent literature and R&D initiatives.

The stability and handling characteristics of 2-ethoxy ethanesulfinyl chloride make it particularly attractive for laboratory use. Unlike some reactive intermediates, this compound offers a balance between reactivity and manageable storage conditions—a feature frequently queried in chemical supplier FAQs. Its compatibility with various protective group strategies further enhances its utility, as evidenced by its inclusion in recent publications about multi-step synthetic routes.

Analytical chemists have developed specialized methods for characterizing Ethanesulfinyl chloride, 2-ethoxy-, with NMR spectroscopy and mass spectrometry being the most commonly employed techniques. These analytical approaches are crucial for quality control in manufacturing settings, addressing another common search query among quality assurance professionals. The compound's distinct spectral signatures have been documented in several spectral databases, serving as reference points for researchers worldwide.

Environmental considerations surrounding CAS 503862-27-9 have also emerged as a discussion point, particularly regarding its biodegradation profile and ecological impact. This reflects the broader chemical industry's shift toward environmentally benign reagents—a trend dominating sustainability-focused conferences. While not classified as hazardous under standard protocols, proper handling procedures for this sulfinyl chloride derivative remain an important subject in safety training modules.

In material science applications, the ethoxy-substituted sulfinyl chloride has shown promise as a building block for functional polymers. Its ability to introduce sulfoxide groups into polymer chains has been explored for creating materials with tailored thermal properties and solubility characteristics. These developments answer frequent queries about novel monomers in polymer chemistry forums and align with search trends for advanced material precursors.

The patent landscape surrounding 503862-27-9 reveals ongoing innovation, with recent filings describing improved synthetic routes and novel applications. Intellectual property professionals often search for such compounds in patent databases, making this aspect particularly relevant. The compound's appearance in patents related to electronic materials and specialty coatings demonstrates its expanding utility beyond traditional chemical synthesis.

Academic interest in 2-ethoxy ethanesulfinyl chloride continues to grow, with citation networks showing increased references in asymmetric synthesis publications. Graduate students and researchers frequently inquire about its use in chiral induction and stereocontrol—topics that dominate organic chemistry education searches. The compound's mechanistic role in various name reactions has become a subject of detailed theoretical studies, bridging experimental and computational chemistry domains.

Supply chain dynamics for Ethanesulfinyl chloride, 2-ethoxy- reflect its niche but growing market. Chemical procurement specialists often search for reliable suppliers and bulk pricing information, indicating its transition from laboratory curiosity to commercially relevant material. The compound's inclusion in several chemical catalogs and inventory lists underscores its establishment as a standard reagent in synthetic chemistry toolkits.

Future research directions for CAS No. 503862-27-9 may explore its potential in click chemistry applications and bioconjugation strategies—areas generating substantial buzz in chemical biology circles. These emerging applications respond to frequent searches about bioorthogonal chemistry reagents and protein modification techniques. As synthetic methodologies evolve, this sulfinyl chloride derivative is poised to maintain its relevance in cutting-edge chemical research.